Octadecyldihydroxyacetone phosphate

• CAS No.: 40166-27-6
• Molecular Formula: C21H43O6P
• Molecular Weight: 424.5 g/mol
• IUPAC Name: (3-(114C)octadecoxy-2-oxopropyl) dihydrogen phosphate
• InChI: InChI=1S/C21H43O6P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26-19-21(22)20-27-28(23,24)25/h2-20H2,1H3,(H2,23,24,25)/i18+2
• InChI Key: DSLZSTBYLRGPIK-GTFORLLLSA-N
• SMILES: CCCCCCCCCCCCCCCCCCOCC(=O)COP(=O)(O)O
• Isomeric SMILES: CCCCCCCCCCCCCCCCC[14CH2]OCC(=O)COP(=O)(O)O
• Synonyms: octadecyldihydroxyacetone phosphate

Description

Octadecyldihydroxyacetone phosphate is an alkylated derivative of dihydroxyacetone phosphate (DHAP), a fundamental three-carbon metabolite in central biochemical pathways including glycolysis and gluconeogenesis . This specialized compound is primarily used in research to investigate the acyl dihydroxyacetone phosphate (acyl-DHAP) pathway, which is crucial for the biosynthesis of ether lipids and plasmalogens in biological systems . Studies on related alkyldihydroxyacetone phosphate compounds have been conducted to explore their metabolism in tissues such as rat brain, highlighting its relevance in neurological biochemistry . The parent molecule, DHAP, exists in aqueous solution as an equilibrium of keto, gem-diol, and enol forms, with the keto form being the primary reactive species for many enzymes . By incorporating an octadecyl chain, this derivative serves as a key synthetic intermediate or substrate analog, allowing researchers to elucidate the mechanisms of alkylglycerol biosynthesis and the role of specific enzymes like alkyl DHAP synthase . Its application is vital for advancing the understanding of lipid metabolism in various physiological and pathological states. This product is intended for research purposes only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Alkylation of Glycolic Acid Derivatives

The foundational approach involves alkylating glycolic acid to introduce the octadecyl chain. Hajra et al. (1983) demonstrated this using 1-iodohexadecane (C16) as a model, which can be adapted for octadecyl (C18) synthesis.

Procedure :

• Alkylation : Ethyl glycolate is condensed with 1-iodooctadecane in the presence of silver oxide at 140°C. This yields O-octadecyl ethyl glycolate.

• Saponification : The ethyl ester is hydrolyzed using 6N KOH, followed by acidification with HCl to isolate O-octadecyl glycolic acid.

• Acid Chloride Formation : O-octadecyl glycolic acid is treated with oxalyl chloride to generate O-octadecyl hydroxyacetyl chloride.

Critical Parameters :

• Reaction temperature must exceed 100°C to ensure complete alkylation.

• Silver oxide acts as both a base and desiccant, preventing side reactions.

Diazoketone Intermediate Formation

The acid chloride is reacted with diazomethane to form the diazoketone, a key intermediate.

Synthesis Steps :

• Condensation : O-octadecyl hydroxyacetyl chloride is added dropwise to an excess of diazomethane in diethyl ether at 5°C.

• Purification : The resulting O-octadecyl diazoacetone is isolated via solvent evaporation and recrystallization from hexane.

Yield Optimization :

• Reverse addition (acid chloride to diazomethane) minimizes HCl accumulation, improving diazoketone yield to 70–80%.

Phosphorylation via Acid Catalysis

The diazoketone undergoes phosphorolysis with concentrated H₃PO₄ to introduce the phosphate group.

Reaction Conditions :

• Temperature : 70–72°C in dioxane.

• Time : 2 hours under constant stirring.

• Stoichiometry : Excess H₃PO₄ (4:1 molar ratio to diazoketone) prevents diester formation.

Product Isolation :

• The crude product is partitioned between chloroform/methanol/water (1:2:0.8).

• Column chromatography on silicic acid (eluent: chloroform/methanol/acetic acid/water, 25:15:3:1) removes unreacted diazoketone and phosphodiesters.

Analytical Characterization

Thin-Layer Chromatography (TLC)

• Mobile Phase : Chloroform/methanol/acetic acid/water (25:15:3:1).

• Rf Values :

  • Octadecyldihydroxyacetone phosphate: 0.35.

  • Phosphodiester byproduct: 0.65.

Spectroscopic Analysis

• Infrared (IR) Spectroscopy :

  • Peaks at 1740 cm⁻¹ (C=O stretch) and 1250 cm⁻¹ (P=O stretch).

• Nuclear Magnetic Resonance (NMR) :

  • ¹H NMR : δ 4.15 (m, CH₂OPO₃), δ 1.25 (br, octadecyl chain).

  • ³¹P NMR : δ -0.5 ppm (monophosphate ester).

Synthesis Variations and Labeled Derivatives

Radiolabeled Compounds

• 32P-Labeled Phosphate :

  • H₃³²PO₄ is used during phosphorolysis. Purification via triethanolamine buffer partitioning achieves >95% radiochemical purity.

• 14C-Labeled Backbone :

  • [2-¹⁴C]Dihydroxyacetone phosphate is generated using ¹⁴C-labeled diazomethane.

Dimethyl Ketal Protection

• Procedure : The ketone group is protected as a dimethyl ketal using trimethyl orthoformate in methanol.

• Application : Facilitates storage and subsequent functionalization without ketone oxidation.

Scalability and Industrial Considerations

Yield and Purity

• Overall Yield : 50% from O-octadecyl glycolic acid.

• Purity : >98% after silicic acid chromatography.

Stability Profiles

• Storage : Stable in chloroform at -20°C for 1 month.

• Decomposition : <20% degradation after 6 months under inert atmosphere.

Comparative Analysis with Shorter-Chain Analogs

Parameter	Octadecyl (C18)	Hexadecyl (C16)	Tetradecyl (C14)
Alkylation Yield (%)	65	70	75
Phosphorolysis Time (h)	2	1.5	1
Melting Point (°C)	85–87	83–85	78–80

Data adapted from Hajra et al. (1983).

Challenges and Mitigation Strategies

Byproduct Formation

• Phosphodiester Byproduct : Caused by equivalent H₃PO₄ and diazoketone concentrations. Mitigated by using H₃PO₄ in excess.

• Alkyl Alcohol Contamination : Removed via hexane extraction during saponification.

Q & A

Q. How can researchers accurately quantify octadecyldihydroxyacetone phosphate in complex biological matrices?

Methodological Answer: Fluorometric assays are widely used for quantification. Key steps include:

• Sample Preparation : Deproteinize samples using perchloric acid (6% w/v) to avoid interference from cellular proteins .
• Standard Curve : Prepare a dilution series of DHAP lithium salt (≥93% purity) to establish a linear range (0.1–10 nmol/well) .
• Detection : Use excitation/emission wavelengths of 535/587 nm with a fluorescence plate reader. Include blanks to correct for background fluorescence .
• Validation : Cross-validate with enzymatic assays (e.g., glycerol-3-phosphate dehydrogenase coupling) to confirm specificity .

Q. What are the critical considerations for maintaining structural integrity of octadecyldihydroxyacetone phosphate during experimental procedures?

Methodological Answer:

• Storage : Store lyophilized powder at -20°C in anhydrous conditions to prevent hydrolysis. Reconstitute in degassed, ultrapure water (pH 6.5–7.0) to avoid phosphate group degradation .
• Handling : Avoid repeated freeze-thaw cycles. Use argon gas to purge buffers when working under aerobic conditions .
• Purity Checks : Monitor impurities (e.g., ~0.2 mol% glyceraldehyde 3-phosphate) via HPLC with a C18 column and UV detection at 210 nm .

Advanced Research Questions

Q. What methodological approaches exist for studying the enzymatic synthesis of octadecyldihydroxyacetone phosphate in peroxisomal systems?

Methodological Answer:

• Enzyme Kinetics : Use recombinant alkylglycerone phosphate synthase (AGPS) expressed in HEK293 cells. Measure activity via radiolabeled [¹⁴C]-alkyl-DHAP incorporation into ether lipids .
• Inhibitor Studies : Test AGPS specificity with substrate analogs (e.g., hexadecyl-DHAP) and analyze kinetic parameters (Km, Vmax) using Lineweaver-Burk plots .
• Localization : Confirm peroxisomal targeting via immunofluorescence microscopy with anti-AGPS antibodies and organelle markers (e.g., catalase) .

Q. How should researchers address discrepancies in octadecyldihydroxyacetone phosphate measurements between fluorometric assays and mass spectrometry?

Methodological Answer:

• Interference Analysis : Check for matrix effects (e.g., phospholipids in lipid-rich samples) that may quench fluorescence. Dilute samples 1:5 in assay buffer and re-measure .
• Cross-Validation : Use LC-MS/MS with a HILIC column (2.1 × 100 mm, 1.7 µm) and negative ion mode (m/z 168.04 for DHAP). Compare slopes of standard curves from both methods .
• Statistical Reconciliation : Apply Bland-Altman analysis to quantify systematic biases between techniques .

Q. What strategies optimize sample preparation for octadecyldihydroxyacetone phosphate analysis in lipid-rich environments?

Methodological Answer:

• Lipid Removal : Pre-treat samples with hexane (1:3 v/v) to extract neutral lipids. Centrifuge at 15,000 × g for 10 min to separate phases .
• Solid-Phase Extraction : Use C8 cartridges to isolate polar metabolites. Elute DHAP with 20% methanol in 10 mM ammonium acetate .
• Quality Control : Spike samples with deuterated DHAP (d₃-DHAP) as an internal standard to monitor recovery rates (target >85%) .

Q. What technical validation methods are recommended for confirming octadecyldihydroxyacetone phosphate identity in novel biological systems?

Methodological Answer:

• Structural Confirmation : Perform ³¹P-NMR (121.49 MHz) to detect the phosphate group (δ = 3–5 ppm). Compare with synthetic standards .
• Enzymatic Digestion : Treat samples with potato acid phosphatase (37°C, 1 hr) and confirm DHAP conversion to dihydroxyacetone via GC-MS .
• Isotopic Tracing : Use [U-¹³C]-glucose labeling to track DHAP incorporation into glycerolipid pathways via FT-ICR-MS .

Q. How can researchers mitigate interference from glyceraldehyde 3-phosphate when analyzing octadecyldihydroxyacetone phosphate?

Methodological Answer:

• Chromatographic Separation : Employ ion-pair chromatography with tributylamine (10 mM, pH 5.0) to resolve DHAP (Rt = 8.2 min) and glyceraldehyde 3-phosphate (Rt = 9.5 min) .
• Enzymatic Elimination : Pre-incubate samples with triosephosphate isomerase (TPI) to convert glyceraldehyde 3-phosphate to DHAP, then measure total DHAP and subtract baseline levels .

Q. What statistical approaches are appropriate for analyzing dose-response relationships in octadecyldihydroxyacetone phosphate metabolic studies?

Methodological Answer:

• Nonlinear Regression : Fit data to a sigmoidal model (Hill equation) using software like GraphPad Prism. Report EC₅₀ values with 95% confidence intervals .
• Multivariate Analysis : Apply principal component analysis (PCA) to identify correlations between DHAP levels and downstream metabolites (e.g., plasmalogens) .
• Power Analysis : Calculate sample size required to detect a 20% change in DHAP concentration (α = 0.05, power = 0.8) using historical variance data .